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Compound of Interest

Compound Name: Hydrochlorothiazide-D2, 15N2
CAS No.: 1215071-04-7
Cat. No.: B2659427
Get Quote
. J

Executive Summary

Hydrochlorothiazide-D2, 15N2 is a high-fidelity Stable Isotope Labeled (SIL) analog of the
diuretic agent Hydrochlorothiazide (HCTZ). It is engineered by substituting two hydrogen atoms
with Deuterium (

H or D) and two nitrogen atoms with Nitrogen-15 (
N).

This specific isotopic configuration results in a mass shift of approximately +4 Daltons relative
to the unlabeled drug. Its primary utility is as an Internal Standard (I1S) in quantitative liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assays. Unlike generic deuterated
standards, the inclusion of

N provides superior isotopic stability against back-exchange in protic solvents, while the +4 Da
shift is critical for avoiding spectral interference (cross-talk) caused by the natural chlorine
isotopes (

Cl/
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Cl) present in the parent molecule.
Chemical Profile & Stability[1][2][3][4][5]1[6][7]

Property Specification
Compound Name Hydrochlorothiazide-D2, 15N2
Parent Drug Hydrochlorothiazide (HCTZ)
C
H
D
Chemical Formula cl
N
NO
S
Molecular Weight ~301.7 g/mol (vs. 297.7 g/mol for unlabeled)
Mass Shift +4 Da (Nominal)
Solubility Soluble-in Methanol, DMSO, Acetone; sparingly
soluble in water.
pKa 7.9 and 9.2 (Acidic sulfonamide protons)

The "Cross-Talk" Mitigation Mechanism

A critical reason for selecting the D2, 15N2 variant over a simpler D2 variant lies in the isotopic
distribution of Chlorine.

e Natural HCTZ: Contains Chlorine (

Cl and
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Cl). This creates a significant "M+2" isotope peak naturally.

e The Problem: If you use a +2 Da IS (e.g., HCTZ-D2), the M+2 peak of the analyte (high
concentration) will appear in the 1S channel, artificially inflating the IS signal.

e The Solution: Hydrochlorothiazide-D2, 15N2 shifts the mass by +4 Da, moving the IS
signal clear of the analyte's significant isotopic envelope.

Bioanalytical Application: LC-MS/MS Protocol

The following protocol is a self-validating system designed for high-throughput quantification of
HCTZ in human plasma. It utilizes Negative lon Mode (ESI-) due to the acidic nature of the
sulfonamide group.

Experimental Workflow Diagram
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Figure 1: Optimized bioanalytical workflow for HCTZ quantification using Protein Precipitation
(PPT).

Detailed Methodology
Step 1: Stock Preparation
e Analyte Stock: Dissolve unlabeled HCTZ in Methanol (1 mg/mL).

 |S Stock: Dissolve Hydrochlorothiazide-D2, 15N2 in Methanol (1 mg/mL).

o Working IS Solution: Dilute IS stock to ~500 ng/mL in 50% Methanol/Water. Note: Prepare
fresh weekly to prevent any potential degradation, though 15N is stable.

Step 2: Sample Extraction (Protein Precipitation)
 Aliquot 50 pL of plasma into a 1.5 mL tube.
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e Add 10 pL of Working IS Solution (HCTZ-D2, 15N2). Vortex for 30s.
e Add 150 pL of ice-cold Acetonitrile (ACN) to precipitate proteins.

» Vortex vigorously for 1 min.

e Centrifuge at 10,000 x g for 10 min at 4°C.

e Transfer 100 pL of supernatant to an autosampler vial.

e Add 100 pL of Mobile Phase A (Water + 0.1% Formic Acid) to match initial mobile phase
conditions (prevents peak fronting).

Step 3: LC-MS/MS Conditions
e Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 3 um).

» Mobile Phase A: 10 mM Ammonium Acetate (pH adjusted to ~4.5 with Formic Acid).
Ammonium acetate is preferred over pure formic acid in negative mode to stabilize
deprotonation.

o Mobile Phase B: Acetonitrile.
e Gradient: 10% B to 90% B over 3 minutes.

« lonization: Electrospray lonization (ESI), Negative Mode.[1][2][3][4]

Step 4: MRM Transitions (Critical

Precursor lon Product lon Cone Voltage Collision
Compound

(m/z) (m/z) (V) Energy (eV)
HCTZ 296.0 [M-H]~ 205.0 30 22
HCTZ-D2, 15N2 300.0 [M-H]~ 209.0 30 22

Note: The product ion 205.0 corresponds to the loss of the sulfonamide group. The IS product
ion must be verified experimentally to ensure the label is retained in the fragment. If the label is
on the lost sulfonamide, the IS transition would be 300 -> 205, which is less specific. The "209"
product implies the labels are on the core benzothiadiazine ring.
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Mechanistic Analysis: Matrix Effect Compensation

The primary reason for using a co-eluting SIL-IS is to correct for Matrix Effects (ME). In ESI,
phospholipids and other plasma components compete for charge in the ionization source.
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Figure 2: Mechanism of Matrix Effect Compensation. Because HCTZ-D2, 15N2 co-elutes
perfectly with HCTZ, it experiences the exact same percentage of ion suppression from the
matrix. Therefore, the ratio of Analyte/IS remains constant even if the absolute signal drops.

Troubleshooting & Quality Control
Deuterium Exchange (The "Back-Exchange" Risk)

Deuterium atoms placed on exchangeable positions (like -OH or -NH groups) can swap with
Hydrogen atoms in the water-based mobile phase.

e Risk: If D exchange occurs, the IS mass shifts from 300 back to 299 or 298, causing signal
loss in the IS channel and potential interference.

e Advantage of 15N: Nitrogen-15 is non-exchangeable.[5]
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e Protocol Check: If using D2, 15N2, ensure the D labels are on the carbon backbone of the
ring, not the sulfonamide nitrogen. If the D is on the nitrogen, keep autosampler temperature
at 4°C and minimize time in agueous solution.

Cross-Talk Verification

Run a "Blank + IS" sample and a "High Standard (ULOQ) without IS" sample.
e Blank + IS: Should show signal in IS channel, zero in Analyte channel.
e ULOQ (No IS): Should show signal in Analyte channel, zero in IS channel.

o If ULOQ shows signal in IS channel: The mass shift (+4 Da) is insufficient, or the
resolution is too low. The +4 Da shift of this specific isotope usually eliminates this issue
compared to +2 Da isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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